4-(4-benzhydrylpiperazino)-3-nitrobenzenecarbaldehyde O-methyloxime
Description
4-(4-benzhydrylpiperazino)-3-nitrobenzenecarbaldehyde O-methyloxime (4-BPCO) is a small molecule that has been used in a variety of scientific and medical research applications. 4-BPCO is a member of the piperazino-benzene carbaldehyde family, and has a variety of chemical and pharmacological properties. 4-BPCO has been used as a tool to study a number of biochemical and physiological processes, and has been studied in a variety of different laboratory experiments.
Scientific Research Applications
Neuroprotective Effects : AE0047, a compound structurally related to 4-(4-benzhydrylpiperazino)-3-nitrobenzenecarbaldehyde O-methyloxime, demonstrated protective effects against cerebral ischemia and the occurrence of stroke in animal models (Shinyama et al., 1997).
Anticancer Properties : N-benzhydrylpiperazine, a pharmacologically active scaffold, showed significant inhibitory growth effects against various cancer cells, including HeLa cancer cells. This suggests potential applications in cancer treatment (Khanam et al., 2018).
Molecular Structure and Tautomerism : Research on 4-benzoyl-5-methyl-2-phenylpyrazol-3-one oxime and its derivatives, which are structurally related to the compound , revealed insights into the tautomeric structures and intramolecular hydrogen bonding, crucial for understanding their chemical behavior (Holzer et al., 2003).
Synthetic Methods and Derivatives : Various synthetic approaches and structural analyses have been conducted on related compounds, providing a foundation for further exploration and potential applications in various fields, including medicinal chemistry and material science (Ahn et al., 2002); (Ashimori et al., 1991).
Electronic Device Applications : A study on a molecule containing a nitroamine redox center demonstrated significant electronic properties like negative differential resistance, suggesting potential applications in molecular electronic devices (Chen et al., 1999).
Antibacterial Activity : Hydrazone compounds derived from benzhydrylpiperazine showed moderate antibacterial activity against strains like Staphylococcus aureus and Escherichia coli, indicating potential for development as antibacterial agents (Lei et al., 2015).
properties
IUPAC Name |
(E)-1-[4-(4-benzhydrylpiperazin-1-yl)-3-nitrophenyl]-N-methoxymethanimine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O3/c1-32-26-19-20-12-13-23(24(18-20)29(30)31)27-14-16-28(17-15-27)25(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-13,18-19,25H,14-17H2,1H3/b26-19+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SIVYXHRPJCLESR-LGUFXXKBSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CON=CC1=CC(=C(C=C1)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CO/N=C/C1=CC(=C(C=C1)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(tert-Butoxycarbonyl)-4-[2-(trifluoromethyl)phenyl]piperidine-4-carboxylic aci](/img/structure/B2806236.png)
![3-amino-N-(2-fluorophenyl)-5-oxo-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide](/img/structure/B2806238.png)
![6-hydroxy-4-methylbenzo[d]oxazol-2(3H)-one](/img/structure/B2806240.png)
![2-[1-(3-chlorophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol](/img/structure/B2806250.png)
![N-[5-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide](/img/structure/B2806251.png)
![2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B2806252.png)
